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Compound of Interest

Compound Name: 17:0-18:1 PC-d5

CAS No.: 2342575-55-5

Cat. No.: B15553743

Get Quote

This technical support center provides troubleshooting guidance for researchers, scientists,

and drug development professionals encountering variability with internal standards (IS) in their

lipidomics experiments. The following question-and-answer format directly addresses common

issues to help ensure the accuracy and reproducibility of your quantitative data.

Frequently Asked Questions (FAQs)
Q1: My internal standard peak areas are highly variable across my sample set. What are the

most common causes?

High variability in internal standard (IS) peak areas is a common issue that can often be traced

back to three main areas of the experimental workflow: sample preparation, the Liquid

Chromatography (LC) system, and the Mass Spectrometry (MS) detector.[1] Inconsistent

results can stem from seemingly minor deviations in your protocol.

Key potential causes include:

Sample Preparation:
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Inconsistent Pipetting: Inaccurate or inconsistent volumes of the IS solution added to each

sample.[1]

Incomplete or Variable Extraction Recovery: Differences in the efficiency of lipid extraction

from sample to sample can lead to variable loss of the IS.[2]

Solvent Evaporation: Variable evaporation rates during the drying down of lipid extracts

can concentrate some samples more than others.[1]

Insufficient Mixing: Failure to thoroughly vortex or mix the sample after adding the IS can

lead to non-homogenous distribution.[1]

LC System & Autosampler:

Inconsistent Injection Volumes: Air bubbles in the autosampler syringe or mechanical

issues can lead to different amounts of sample being injected onto the column.[1]

Sample Carryover: Residual sample from a high-concentration sample being injected with

the subsequent sample.[1]

MS Detector:

Source Instability: A dirty or improperly positioned electrospray needle can cause

fluctuating ionization efficiency.[1]

Matrix Effects: Co-eluting compounds from the sample matrix can suppress or enhance

the ionization of the IS, leading to signal variability.[2][3][4]

Q2: What is an acceptable coefficient of variation (%CV) for internal standards in a lipidomics

experiment?

While there is no single universally accepted value, a lower %CV for your internal standard

across all samples is indicative of a more robust and reproducible assay. Generally, a %CV of

less than 15-20% for the internal standard across the entire analytical batch is considered

acceptable for many untargeted and targeted lipidomics applications.[5] However, for validated

clinical or regulated assays, the expectation for %CV is often much stricter, typically below

15%. A significant reduction in the %CV for lipid quantification has been shown when using
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appropriate internal standards.[6] If your IS %CV exceeds these ranges, it is a strong indicator

of an issue in your analytical workflow that needs to be addressed.

Q3: When in my experimental workflow should I add the internal standard?

For the most accurate correction of experimental variability, the internal standard should be

added as early as possible in the sample preparation workflow.[7][8] Ideally, the IS should be

added before the lipid extraction process begins.[7] This allows the IS to account for any lipid

loss that occurs during extraction, phase separation, and solvent evaporation steps.[2] Adding

the IS at the beginning ensures that it experiences the same potential for loss and variability as

the endogenous lipids you are trying to quantify.[2]

Q4: I suspect matrix effects are causing my internal standard variability. How can I confirm this

and what can I do to mitigate it?

Matrix effects occur when molecules co-eluting with your analyte and internal standard interfere

with the ionization process in the mass spectrometer, causing signal suppression or

enhancement.[4]

To confirm matrix effects, you can perform a post-extraction spike experiment. A detailed

protocol for this is provided in the "Experimental Protocols" section below.

Strategies to mitigate matrix effects include:

Sample Dilution: A simple and often effective method is to dilute the sample, which reduces

the concentration of interfering matrix components.[3][4] However, ensure your lipids of

interest remain above the instrument's limit of detection.

Chromatographic Optimization: Adjusting the LC gradient, changing the mobile phase, or

using a different type of chromatography column (e.g., HILIC instead of reverse-phase) can

help separate the lipids of interest from the interfering matrix components.[3][9]

Use of Appropriate Internal Standards: Stable isotope-labeled internal standards are

considered the gold standard as they co-elute with the endogenous analyte and experience

the same matrix effects.[7] If these are not available, using an odd-chain lipid standard from

the same lipid class is a good alternative.[7]
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Data Presentation
Table 1: Comparison of Internal Standard Types for Lipidomics

Internal Standard
Type

Advantages Disadvantages Best For

Stable Isotope-

Labeled (e.g., ¹³C, ²H)

Considered the "gold

standard" with

identical chemical and

physical properties to

the endogenous

analyte.[6] Co-elutes

with the analyte,

providing the best

correction for matrix

effects.[7]

Can be expensive and

may not be

commercially

available for all lipid

species.[6][10]

Accurate

quantification in

targeted lipidomics

and for validating

analytical methods.

Odd-Chain Lipids

Not naturally

abundant in most

mammalian systems,

minimizing

interference.[6] More

cost-effective than

stable isotope-labeled

standards.[6]

May not perfectly

mimic the extraction

and ionization

behavior of all even-

chain endogenous

lipids.[6] Retention

time may differ from

the analyte, offering

less effective

correction for matrix

effects.[7]

Untargeted and

screening lipidomics

studies where a broad

range of lipid classes

are being analyzed.

Class-Specific (non-

identical chain)

More affordable than

stable isotope-labeled

standards. Provides

better correction than

using an IS from a

different lipid class.

Does not co-elute with

all analytes in the

same class, leading to

potential inaccuracies

in correcting for matrix

effects.[9]

Routine analysis

where cost is a

significant

consideration and

high accuracy for

every single lipid

species is not the

primary goal.
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Experimental Protocols
Protocol 1: Preparation of Internal Standard Working Solution

This protocol describes the preparation of a working solution from a concentrated stock.

Thaw Stock Solution: Allow the concentrated internal standard stock solution to come to

room temperature.

Vortex: Vortex the stock solution for 30 seconds to ensure homogeneity.

Dilution: Using a calibrated pipette, transfer the required volume of the stock solution into a

volumetric flask.

Add Solvent: Add the appropriate solvent (e.g., methanol, chloroform:methanol 2:1 v/v) to the

volumetric flask to the final desired volume.

Mix Thoroughly: Cap the flask and invert it several times to ensure the solution is well-mixed.

Storage: Store the working solution in an appropriate container at -20°C or lower.[10] For

long-term storage, airtight glass containers are recommended.[10]

Protocol 2: Lipid Extraction from Plasma (Folch Method) with Internal Standard Addition

This protocol details a common lipid extraction method, incorporating the crucial step of adding

the internal standard at the beginning.

Sample Thawing: Thaw frozen plasma samples on ice.[2]

Internal Standard Spiking: To a clean 1.5 mL microcentrifuge tube, add a precise volume of

the internal standard working solution (e.g., 10 µL).[2]

Sample Addition: Add a precise volume of the plasma sample (e.g., 50 µL) to the tube

containing the internal standard.[2]

Vortex: Briefly vortex the tube to mix the plasma and internal standard.
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Solvent Addition: Add a 2:1 (v/v) mixture of chloroform:methanol to the sample.[2][7] For a 50

µL plasma sample, a common volume is 1 mL.

Homogenization: Vortex the mixture thoroughly for at least 1 minute to ensure complete

mixing and protein precipitation.[7]

Phase Separation: Add water or a saline solution (e.g., 0.9% NaCl) to the tube to induce

phase separation.[7] A typical volume is 20% of the total volume.

Centrifugation: Centrifuge the sample at a low speed (e.g., 2000 x g) for 10 minutes to

separate the aqueous and organic layers.[7]

Lipid Collection: Carefully collect the lower organic layer, which contains the lipids, using a

glass Pasteur pipette and transfer it to a new clean tube.[2][7]

Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas or using a

vacuum concentrator.[7]

Reconstitution: Reconstitute the dried lipid extract in a solvent suitable for your LC-MS

analysis (e.g., methanol/isopropanol 1:1 v/v).[2]

Protocol 3: Assessing Matrix Effects Using a Post-Extraction Spike Experiment

This experiment helps to determine if the sample matrix is suppressing or enhancing the

internal standard signal.

Prepare Three Sets of Samples:

Set A (Neat Standard): In a clean tube, add the internal standard to the reconstitution

solvent.

Set B (Blank Matrix Extract): Extract a blank matrix (a sample that does not contain the

analyte or IS, such as water or a surrogate matrix) using your established lipid extraction

protocol. Reconstitute the dried extract in the reconstitution solvent.

Set C (Post-Spiked Matrix): To the reconstituted blank matrix extract from Set B, add the

same amount of internal standard as in Set A.[3]
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Analyze Samples: Analyze all three sets of samples by LC-MS.

Calculate Matrix Effect: The matrix effect can be calculated as follows:

Matrix Effect (%) = (Peak Area in Set C / Peak Area in Set A) * 100

A value of 100% indicates no matrix effect.

A value < 100% indicates ion suppression.

A value > 100% indicates ion enhancement.
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Caption: A logical workflow for troubleshooting high internal standard variability.
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Potential Sources of Internal Standard Variability
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Caption: Key sources of error contributing to internal standard variability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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